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Compound of Interest

Compound Name: WAY-300570

Cat. No.: B15548531

For researchers, scientists, and drug development professionals handling WAY-300570,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. This guide provides essential safety information and a step-by-step operational
plan for the appropriate disposal of this compound.

WAY-300570 is a chemical compound that requires careful handling due to its potential
hazards. Safety data sheets indicate that it can cause skin and serious eye irritation, as well as
respiratory irritation.[1] Therefore, adherence to strict safety protocols during use and disposal
is paramount.

Chemical and Safety Data Overview

To facilitate safe handling and disposal, key properties and safety information for WAY-300570
are summarized below.
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Property Data Reference

N-(4-chlorophenyl)-3-[(5Z)-4-
0Xx0-5-(2-thienylmethylene)-2-

IUPAC Name ) ) o [1]
thioxo-1,3-thiazolidin-3-

yl]propanamide

CAS Number 308295-11-6 [2][3]
Molecular Formula C17H13CIN202S3 [3]
Molecular Weight 408.95 g/mol [3]
Appearance Light yellow to brown solid [3]
. Store at 0-8°C or 4°C, protect
Storage Conditions ) [1]12]
from light.
Hazard Pictogram GHSO07 (Exclamation mark) [1]

H315: Causes skin irritation.
H319: Causes serious eye

Hazard Statements o [1]
irritation. H335: May cause

respiratory irritation.

. P261, P302+352,
Precautionary Statements [1]
P305+351+338

Experimental Protocol: Disposal of WAY-300570

The following procedure outlines the recommended steps for the safe disposal of WAY-300570.
This protocol is based on general principles of chemical waste management and should be
adapted to comply with all applicable local, state, and federal regulations, as well as
institutional guidelines.

Objective: To safely dispose of WAY-300570 waste in a manner that minimizes risk to
personnel and the environment.

Materials:

o Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.
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Chemical fume hood.

Designated and properly labeled hazardous waste container.

Inert absorbent material (e.g., vermiculite, sand).

Sealable bags for contaminated disposables.
Procedure:

e Personnel Protection: Before handling any waste, ensure all required personal protective
equipment (PPE) is worn. This includes safety goggles, chemical-resistant gloves, and a lab
coat. All handling of WAY-300570, including weighing and preparing for disposal, should be
conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[1]

o Waste Segregation:

o Solid Waste: Collect un-used or expired WAY-300570 powder in its original container or a
compatible, well-sealed container. Label the container clearly as "Hazardous Waste: WAY-
300570".

o Contaminated Materials: Any materials that have come into contact with WAY-300570,
such as weighing paper, pipette tips, and contaminated gloves, should be considered
hazardous waste. Place these items in a separate, sealed, and clearly labeled plastic bag
or container.

o Solutions: Solutions containing WAY-300570 should not be disposed of down the drain.
Collect these solutions in a designated, sealed, and labeled hazardous waste container.
The container should be compatible with the solvent used.

o Spill Management: In the event of a spill, contain the spill using an inert absorbent material.
[4] Carefully sweep or scoop up the absorbed material and place it into a designated
hazardous waste container. Clean the spill area thoroughly with an appropriate solvent and
then soap and water. All materials used for cleanup should be disposed of as hazardous
waste.
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» Container Management: Ensure all waste containers are kept closed except when adding
waste. Store waste containers in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

» Final Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[5] Do not attempt to dispose of this chemical through standard municipal waste or
sewer systems.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of WAY-300570.
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Caption: Logical workflow for the safe disposal of WAY-300570 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of WAY-300570: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548531#way-300570-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

